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Abstract

N-tert-Butyl-2-thiophenesulfonamide is a synthetic organic compound with the CAS number
100342-30-1. While its primary application appears to be as a versatile building block in the
synthesis of more complex molecules for the pharmaceutical and agrochemical industries,
detailed public information regarding its specific biological activity, mechanism of action, and
associated signaling pathways is limited. This guide provides a comprehensive overview of its
chemical properties, a detailed synthesis protocol, and discusses its potential, yet largely
underexplored, applications.

Chemical Structure and Properties

N-tert-Butyl-2-thiophenesulfonamide is characterized by a thiophene ring sulfonated at the
2-position, with the sulfonamide nitrogen substituted with a tert-butyl group.

Chemical Structure:
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Figure 1. Chemical Structure of N-tert-Butyl-2-thiophenesulfonamide.

Table 1: Physicochemical Properties of N-tert-Butyl-2-thiophenesulfonamide

Property Value Reference
CAS Number 100342-30-1 [1]
Molecular Formula CsH13NO2S2 [1]
Molecular Weight 219.32 g/mol [1]
Appearance White to off-white crystalline 2]
powder
Melting Point 82-86 °C [2]
Purity >98% (GC) [2]

2-(tert-

Butylaminosulfonyl)thiophene,
Synonyms ) [2]

N-(1,1-Dimethylethyl)-2-

thiophenesulfonamide

Synthesis
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A detailed experimental protocol for the synthesis of N-tert-Butyl-2-thiophenesulfonamide
has been reported and is outlined below.[3]

Experimental Protocol: Synthesis of N-tert-Butyl-2-
thiophenesulfonamide

Materials:

2-Thiophenesulfonyl chloride
e tert-Butylamine

e Dry Tetrahydrofuran (THF)

o Ethyl acetate

o Water

e Molecular sieves

« Silica gel for chromatography

Procedure:

A solution of tert-butylamine (8.35 g, 0.114 mol) in dry tetrahydrofuran (20 mL) is prepared
and cooled to 0 °C in an ice bath.[3]

 To this cooled solution, 2-thiophenesulfonyl chloride (5.0 g, 27.4 mmol) is added dropwise.[3]

o Following the complete addition, the reaction mixture is allowed to warm to ambient
temperature and is stirred overnight.[3]

o The mixture is then subjected to extraction with ethyl acetate (3 x 80 mL).[3]

» The combined organic extracts are washed with water, dried over molecular sieves, and the
solvent is removed under reduced pressure (concentrated).[3]
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e The resulting residue is purified by chromatography on a silica gel column, eluting with a
25% ethyl acetate-hexane mixture.[3]

e This process yields 5.62 g (94%) of N-tert-Butyl-2-thiophenesulfonamide as a solid.[3]

Logical Workflow for Synthesis:
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Reaction Preparation

Dissolve tert-Butylamine in dry THF

'

Cool solutionto 0 °C

Start Reaction

Reaction

Add 2-Thiophenesulfonyl chloride dropwise

'

Warm to ambient temperature and stir overnight

Proceed to Workup

Workup and Purification

Extract with Ethyl Acetate

'

Wash with Water and Dry

'

Concentrate

'

Purify by Silica Gel Chromatography

Final Product

N-tert-Butyl-2-thiophenesulfonamide

Click to download full resolution via product page

Synthesis workflow for N-tert-Butyl-2-thiophenesulfonamide.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b024577?utm_src=pdf-body-img
https://www.benchchem.com/product/b024577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological and Pharmacological Profile

Currently, there is a notable absence of detailed, publicly available data on the specific
biological activities, mechanism of action, and signaling pathway interactions of N-tert-Butyl-2
thiophenesulfonamide. The available information primarily describes its role as an
intermediate or building block in the synthesis of other molecules.

Potential Applications

o Pharmaceutical Development: The compound is cited as a building block in the synthesis of
pharmaceuticals, with a particular mention of its use in developing drugs targeting
neurological disorders.[4] However, specific examples of final drug products or detailed
studies on its efficacy in this area are not readily available.

e Agrochemicals: It is also used in the formulation of agrochemicals, where it is suggested to
enhance the efficacy of pesticides and herbicides.[4] Again, specific data on its performance
or the resulting active ingredients are not detailed in the public domain.

Logical Relationship of Potential Applications:

N-tert-Butyl-2-thiophenesulfonamide

Serves as a building block \Used in formulations

Pharmaceutig(ls Ag\%:hemicals

Synthesis of Novel Therapeutic Agents Formulation of Pesticides and Herbicides
Development of Drugs for Neurological Disorders Enhancement of Crop Protection

Click to download full resolution via product page

Potential applications of N-tert-Butyl-2-thiophenesulfonamide.
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Future Research Directions

The lack of detailed biological data on N-tert-Butyl-2-thiophenesulfonamide presents a clear
opportunity for further research. Key areas for investigation would include:

e Screening for Biological Activity: Comprehensive screening against a wide range of
biological targets to identify any intrinsic pharmacological or pesticidal activity.

¢ Mechanism of Action Studies: If any activity is identified, subsequent studies to elucidate the
mechanism by which it exerts its effects.

o Structure-Activity Relationship (SAR) Studies: Using N-tert-Butyl-2-thiophenesulfonamide
as a scaffold to synthesize and test a library of derivatives to understand the structural
requirements for any observed activity.

Conclusion

N-tert-Butyl-2-thiophenesulfonamide is a well-characterized compound in terms of its
chemical properties and synthesis. However, its biological profile remains largely unexplored in
the public domain. For researchers and professionals in drug development and agrochemical
research, this compound represents a potentially valuable starting point for the design and
synthesis of novel active molecules. The existing information strongly suggests its utility as a
chemical intermediate, but its own therapeutic or biological potential is yet to be fully
investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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